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Compound of Interest

Compound Name:
N-Ethyl-3,4-

(methylenedioxy)aniline-d5

Cat. No.: B565404 Get Quote

An In-Depth Technical Guide to the Physical Characteristics of N-Ethyl-3,4-
(methylenedioxy)aniline-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of N-Ethyl-3,4-(methylenedioxy)aniline-d5, a deuterated analog of N-Ethyl-

3,4-(methylenedioxy)aniline. This stable isotope-labeled compound is of significant interest to

researchers, particularly in the fields of pharmacokinetics, therapeutic drug monitoring, and

metabolic research, where it serves as a crucial internal standard for analytical quantification.

[1][2]

Core Compound Identifiers and Properties
N-Ethyl-3,4-(methylenedioxy)aniline-d5 is primarily utilized as an internal standard for the

precise quantification of compounds like Oxolinic acid in biological samples using mass

spectrometry and liquid chromatography.[1] Its deuteration provides a distinct mass shift,

enabling clear differentiation from the unlabeled analyte while maintaining nearly identical

chemical and physical behavior.

Below is a summary of its key physical and chemical properties. Data for the unlabeled analog

is included for comparative purposes where direct data for the deuterated compound is not

available.
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Property Value Source (Unlabeled Analog)

Chemical Name
N-Ethyl-3,4-

(methylenedioxy)aniline-d5
N/A

Synonyms

N-Ethyl-1,3-benzodioxol-5-

amine-d5; 3,4-Methylenedioxy-

N-ethylaniline-d5

N/A

CAS Number 1216722-76-7 32953-14-3

Molecular Formula C₉H₆D₅NO₂ C₉H₁₁NO₂

Molecular Weight 170.22 g/mol 165.19 g/mol

Appearance Pale Brown Oil[3]
Clear colorless to yellowish

viscous liquid[4][5]

Boiling Point Data not available 101-103 °C @ 1 mmHg[6][7]

Water Solubility Data not available Slightly miscible[6][7][8]

Storage Conditions 2-8°C Refrigerator[3] 2-8°C[7]

Logical Relationship of Compound Identifiers
The following diagram illustrates the key identifiers and structural information for N-Ethyl-3,4-
(methylenedioxy)aniline-d5.

N-Ethyl-3,4-(methylenedioxy)aniline-d5

Identifiers Physical Properties Primary Application

N-Ethyl-3,4-(methylenedioxy)aniline-d5

CAS: 1216722-76-7 Formula: C₉H₆D₅NO₂ MW: 170.22 Appearance: Pale Brown Oil Storage: 2-8°C Internal Standard for
Mass Spectrometry
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Click to download full resolution via product page

Caption: Key identifiers and properties of N-Ethyl-3,4-(methylenedioxy)aniline-d5.

Experimental Protocols
While specific, detailed experimental protocols for the characterization of this particular

deuterated standard are not publicly available from commercial suppliers, this section outlines

the standard methodologies used for determining such physical characteristics and a relevant

synthesis protocol for the unlabeled parent compound.

Determination of Physical Properties (General
Methodology)

Appearance: Visual inspection of the substance at room temperature under controlled

lighting conditions. Color, state (liquid/solid), and clarity are noted.

Boiling Point: Typically determined by distillation at reduced pressure (e.g., 1 mmHg) to

prevent decomposition. The temperature at which the liquid boils and condenses is recorded.

Solubility: Assessed by adding a known amount of the compound to a specific volume of a

solvent (e.g., water) at a controlled temperature. The mixture is agitated, and the degree of

dissolution is observed visually. For "slightly miscible" compounds, this indicates that only a

small amount will dissolve.

Structural and Identity Confirmation (MS, NMR):

Mass Spectrometry (MS): Electron Ionization (EI) or Electrospray Ionization (ESI) MS is

used to confirm the molecular weight. For this deuterated compound, the analysis would

confirm the mass of 170.22 and the isotopic distribution pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra are

recorded to confirm the chemical structure. For the d5 analog, the absence of signals

corresponding to the ethyl group protons and the presence of deuterium would be

characteristic.
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Example Synthesis Protocol for N-Ethyl-3,4-
(methylenedioxy)aniline (Unlabeled)
The following is a patented preparation process for the unlabeled parent compound, which

involves nitration followed by reductive amination.

Piperidine + Dilute Nitric Acid
(55-70°C, 5-6h)

Nitration Product

Nitration

Hydrogenation with Cu/Raney Ni Catalyst
(1.5-2.0 MPa, 70°C, 2-3h)

Reductive Amination Step 1

Reaction at Elevated Temperature
(140-180°C, 10h)

Step 2

Crude Product

Collection of
N-Ethyl-3,4-(methylenedioxy)aniline

Purification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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